Cas no 51431-10-8 (Propanoic acid, 3-amino-3-oxo-2-phenoxy-)

• Product Name: Propanoic acid, 3-amino-3-oxo-2-phenoxy-
• CAS No: 51431-10-8
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 1572259
• Update Time: 2024-08-24

Propanoic acid, 3-amino-3-oxo-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-3-oxo-2-phenoxy-

• Inchi： 1S/C9H9NO4/c10-8(11)7(9(12)13)14-6-4-2-1-3-5-6/h1-5,7H,(H2,10,11)(H,12,13)
• InChI Key： BSDGPJVAJWKGTE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=CC=C1)C(N)=O

Computed Properties

• Exact Mass: 195.05317

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• Melting Point: 123 °C
• Boiling Point: 419.2±35.0 °C(Predicted)
• PSA: 89.62
• pka: 2.03±0.10(Predicted)